Cas no 117685-48-0 (6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 117685-48-0
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD03425825
• CID: 231486
• PubChem ID: 721205
• Update Time: 2025-07-21

6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid, 6-fluoro-1,4-dihydro-4-oxo-
• 6-FLUORO-4-OXO-1,4-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
• 6-FLUORO-4-QUINOLONE-3-CARBOXYLIC ACID
• 1,4-Dihydro-6-fluoro-4-oxoquinoline-3-carboxylic acid
• 3-Carboxy-1,4-dihydro-6-fluoro-4-oxoquinoline
• 6-FLUORO-1,4-DIHYDRO-4-OXO-3-QUINOLINECARBOXYLIC ACID
• 6-FLUORO-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID
• CCG-17787
• SR-01000453235
• 6-fluoro-4-hydroxyquinoline-3-carboxylic acid
• HMS1552N10
• 117685-48-0
• Oprea1_130770
• F0911-3835
• BP-20487
• 6-fluoro-4-oxo-1H-quinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid,6-fluoro-1,4-dihydro-4-oxo-
• SCHEMBL398640
• AM803734
• AKOS000273699
• SB68618
• MLS000713684
• J-518735
• 343-10-2
• SY003323
• EN300-133785
• MFCD03425825
• SR-01000453235-1
• AB07867
• A875022
• BB 0221940
• 6-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
• 6-Fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• Oprea1_061959
• 6-Fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• TimTec1_006632
• PS-6554
• MFCD00973836
• AB00682556-01
• AKOS000300261
• 6-Fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylicacid
• Cambridge id 6157653
• 6-Fluoro-4-hydroxy-quinoline-3-carboxylic acid
• AC-2911
• DS-1136
• 9T-0233
• FT-0631986
• 3-Quinolinecarboxylic acid, 6-fluoro-4-hydroxy-
• 6-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic
• 6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• J-518730
• J-650038
• SMR000273165
• CS-W002720
• CHEMBL215479
• DB-048595
• STK450411
• G78601
• BBL003096
• ALBB-011540
• STK802379
• 3-Quinolinecarboxylic acid, 6-fluoro-1,4-dihydro-4-oxo-
• DB-229518

• MDL： MFCD03425825
• Inchi： 1S/C10H6FNO3/c11-5-1-2-8-6(3-5)9(13)7(4-12-8)10(14)15/h1-4H,(H,12,13)(H,14,15)
• InChI Key： KCEJQAATYWQMMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(=O)O)=CN2)=O

Computed Properties

• Exact Mass: 207.03300
• Monoisotopic Mass: 206.025346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.517
• Melting Point: 298-300°C
• Boiling Point: 362.7 °C at 760 mmHg
• Flash Point: 173.2 °C
• PSA: 70.16000
• LogP: 1.36540
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Introduction to 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 117685-48-0)

6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 117685-48-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of a fluoro substituent and a carboxylic acid functionality in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The structural framework of 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid consists of a quinoline core, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. The fluoro group at the 6-position and the carboxylic acid at the 3-position are key functional moieties that influence its reactivity and biological interactions. The 4-oxo substituent introduces a carbonyl group, further enhancing the compound's potential for further derivatization and functionalization. These structural features make it an attractive candidate for exploring new pharmacophores in drug discovery.

In recent years, quinoline derivatives have been extensively studied due to their demonstrated efficacy against various diseases, particularly infectious diseases and cancer. The fluorine atom in 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is known to enhance metabolic stability and binding affinity to biological targets, which are critical factors in drug design. Additionally, the carboxylic acid group provides a site for further chemical modifications, such as esterification or amidation, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Quinoline derivatives have a long history of use in treating bacterial infections, and the introduction of fluorine can further improve their efficacy against resistant strains. Recent studies have highlighted the role of fluorinated quinolines in inhibiting bacterial DNA gyrase and topoisomerase IV, key enzymes involved in bacterial replication. The mechanism of action of 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid may involve similar pathways, making it a promising candidate for combating multidrug-resistant bacteria.

Moreover, this compound has shown promise in anticancer research. Quinoline derivatives are known to exhibit cytotoxic effects on various cancer cell lines by interfering with essential cellular processes such as DNA replication and cell cycle progression. The presence of both fluoro and carboxylic acid functional groups may enhance its ability to interact with cancer-specific targets, leading to improved selectivity and potency. Preclinical studies have demonstrated that derivatives of quinoline can induce apoptosis in cancer cells while sparing healthy cells, suggesting that 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid could be a valuable addition to anticancer therapeutic strategies.

The synthesis of 6-Fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted aromatic compounds followed by functional group transformations such as oxidation and fluorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential on a larger scale.

In conclusion,6-Fluoro-4-oxyoqoqne-lqdoqulinolinc aciic acd (CAS No. 11768548)0* is a structurally interesting compound with significant therapeutic potential. Its unique combination of functional groups makes it an excellent scaffold for designing novel drugs targeting various diseases. Further research is warranted to fully elucidate its biological activities and develop effective therapeutic applications. The growing interest in fluorinated heterocycles underscores their importance in modern drug discovery, and compounds like this highlight the ongoing efforts to develop safer, more effective treatments for human diseases.